Cas no 133481-09-1 (2-(1-Cyanocyclohexyl)acetic acid)
133481-09-1 structure
Product Name:2-(1-Cyanocyclohexyl)acetic acid
CAS No:133481-09-1
MF:C9H13NO2
MW:167.205022573471
MDL:MFCD04117948
CID:64268
PubChem ID:11073797
Update Time:2025-09-20
2-(1-Cyanocyclohexyl)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(1-Cyanocyclohexyl)acetic acid
- 1-Cyanocyclohexaneacetic acid
- (1-Cyanocyclohexyl)acetic acid
- Gabapentin Related Compound B
- (1-Cyanocyclohexyl)acetic acid 1-Cyanocyclohexaneacetic acid
- Cyclohexaneacetic acid,1-cyano
- Gabapentin impurity B
- Gabapentin USP RC B
- Gabapentin EP Impurity B
- Gabapentin impurity B (EP)
- Gabapentin Related Material B
- Cyclohexaneacetic acid,1-cyano-
- GABAPENTIN RELATED COMPOUND B (30 MG) ((1-CYANOCYCLOHEXYL)ACETIC ACID)
- 1-Cyanocyclohexaneaceticacid
- A806623
- Gabapentin impurity B, European Pharmacopoeia (EP) Reference Standard
- J-006389
- GABAPENTIN IMPURITY B [EP IMPURITY]
- 133481-09-1
- 2-(1-cyanocyclohexyl)aceticAcid
- NS00024288
- Cyclohexaneacetic acid, 1-cyano-
- (1-CYANO-CYCLOHEXYL)-ACETIC ACID
- EN300-270362
- FT-0657196
- YGFXLCAKCKPSQQ-UHFFFAOYSA-N
- AKOS006291872
- MFCD04117948
- SCHEMBL840651
- BCP04520
- DTXSID40158130
- UNII-E1393FZ76L
- E1393FZ76L
- 1-CYANOCYCLOHEXANE ACETIC ACID
- Q27276734
- (1-Cyanocyclohexyl)acetic acid, analytical reference material
- (1-Cyanocyclohexyl)-acetic acid
- Z1198164598
- DTXCID9080621
- DB-062980
- 1-Cyano-cyclohexaneacetic acid; (1-Cyanocyclohexyl)acetic acid; 1-Cyanocyclohexaneacetic acid
- GABAPENTIN IMPURITY B (EP IMPURITY)
- A11311
-
- MDL: MFCD04117948
- Inchi: 1S/C9H13NO2/c10-7-9(6-8(11)12)4-2-1-3-5-9/h1-6H2,(H,11,12)
- InChI Key: YGFXLCAKCKPSQQ-UHFFFAOYSA-N
- SMILES: OC(CC1(C#N)CCCCC1)=O
Computed Properties
- Exact Mass: 167.09500
- Monoisotopic Mass: 167.094628657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 61.1Ų
Experimental Properties
- Color/Form: White solid
- Density: 1.132
- Melting Point: 98-100°C
- Boiling Point: 356.644 °C at 760 mmHg
- Flash Point: 356.644 °C at 760 mmHg
- Refractive Index: 1.498
- PSA: 61.09000
- LogP: 1.93518
2-(1-Cyanocyclohexyl)acetic acid Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Hazardous Material transportation number:NONH for all modes of transport
- Hazard Category Code: 22
- Safety Instruction: H303+H313+H333
-
Hazardous Material Identification:
- Storage Condition:−20°C
2-(1-Cyanocyclohexyl)acetic acid Customs Data
- HS CODE:2926909090
- Customs Data:
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
2-(1-Cyanocyclohexyl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | G117278-5mg |
Gabapentin Related Compound B |
133481-09-1 | 5mg |
$91.00 | 2023-05-18 | ||
| TRC | G117278-10mg |
Gabapentin Related Compound B |
133481-09-1 | 10mg |
$ 125.00 | 2023-09-07 | ||
| TRC | G117278-25mg |
Gabapentin Related Compound B |
133481-09-1 | 25mg |
$ 224.00 | 2023-09-07 | ||
| TRC | G117278-50mg |
Gabapentin Related Compound B |
133481-09-1 | 50mg |
$362.00 | 2023-05-18 | ||
| TRC | G117278-100mg |
Gabapentin Related Compound B |
133481-09-1 | 100mg |
$ 535.00 | 2023-09-07 | ||
| Chemenu | CM202606-1g |
1-cyanocyclohexaneacetic acid |
133481-09-1 | 95% | 1g |
$396 | 2024-08-02 | |
| Chemenu | CM202606-5g |
1-cyanocyclohexaneacetic acid |
133481-09-1 | 95% | 5g |
$884 | 2024-08-02 | |
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | PHR2011-100MG |
133481-09-1 | 100MG |
¥8448.45 | 2023-01-14 | |||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | Y0001348 |
133481-09-1 | ¥1556.7 | 2023-01-13 | ||||
| eNovation Chemicals LLC | D509815-1g |
1-cyanocyclohexaneacetic acid |
133481-09-1 | 97% | 1g |
$430 | 2024-07-28 |
2-(1-Cyanocyclohexyl)acetic acid Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
133481-09-1 (2-(1-Cyanocyclohexyl)acetic acid) Related Products
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- 90355-49-0(HEXANOIC ACID, 4-CYANO-4-METHYL-, (-)-)
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- 390357-32-1(Heptanedioic acid, 4-cyano-)
- 390357-31-0(Hexanoic acid, 4,6-dicyano-)
- 1368102-89-9(2-(4-cyanocyclohexyl)acetic acid)
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